molecular formula C16H14N2O5 B6408026 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% CAS No. 1261908-14-8

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95%

Cat. No. B6408026
CAS RN: 1261908-14-8
M. Wt: 314.29 g/mol
InChI Key: KKAMGOCBJSBOCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrobenzoic acid, or 4-EAC-NB for short, is an organic compound belonging to the class of nitrobenzoic acids. It is a white crystalline solid with a molecular weight of 274.28 g/mol. It is soluble in water and alcohol and is insoluble in acetone. 4-EAC-NB is used in a variety of scientific research applications, including biochemistry, physiology, and laboratory experiments.

Scientific Research Applications

4-EAC-NB is used in a variety of scientific research applications, including biochemistry, physiology, and laboratory experiments. In biochemistry, 4-EAC-NB is used to study the structure and function of proteins. In physiology, 4-EAC-NB is used to study the effects of drugs on the body. In laboratory experiments, 4-EAC-NB is used to study the effects of various chemicals on living organisms.

Mechanism of Action

4-EAC-NB acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that play a role in inflammation, pain, and fever. By inhibiting COX-2, 4-EAC-NB can reduce the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects
4-EAC-NB has been shown to have a number of biochemical and physiological effects. In animal studies, 4-EAC-NB has been shown to reduce inflammation, pain, and fever. 4-EAC-NB has also been shown to reduce the production of nitric oxide, a molecule involved in inflammation. In addition, 4-EAC-NB has been shown to reduce the production of other inflammatory molecules, such as leukotrienes and prostaglandins.

Advantages and Limitations for Lab Experiments

4-EAC-NB has a number of advantages and limitations for use in laboratory experiments. One advantage is that 4-EAC-NB is relatively inexpensive and easy to obtain. Additionally, 4-EAC-NB has a relatively low toxicity, making it safe to use in laboratory experiments. However, 4-EAC-NB is not as effective as other inhibitors of COX-2, such as indomethacin. Additionally, 4-EAC-NB is not as soluble in water as other compounds, making it difficult to use in solution-based experiments.

Future Directions

There are a number of potential future directions for 4-EAC-NB research. One potential direction is to explore the effects of 4-EAC-NB on other enzymes involved in inflammation, such as cyclooxygenase-1 (COX-1). Additionally, researchers could explore the effects of 4-EAC-NB on other molecules involved in inflammation, such as cytokines and chemokines. Another potential direction is to investigate the effects of 4-EAC-NB on other physiological processes, such as cell proliferation and apoptosis. Finally, researchers could investigate the potential applications of 4-EAC-NB in drug development, such as the development of anti-inflammatory drugs.

Synthesis Methods

4-EAC-NB can be synthesized using a two-step process. The first step involves the reaction of 3-nitrobenzoic acid with ethylamine in the presence of acetic anhydride, resulting in the formation of 4-ethylaminocarbonyl-2-nitrobenzoic acid. The second step involves the reaction of 4-ethylaminocarbonyl-2-nitrobenzoic acid with phosphorous oxychloride, resulting in the formation of 4-EAC-NB.

properties

IUPAC Name

4-[3-(ethylcarbamoyl)phenyl]-2-nitrobenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N2O5/c1-2-17-15(19)12-5-3-4-10(8-12)11-6-7-13(16(20)21)14(9-11)18(22)23/h3-9H,2H2,1H3,(H,17,19)(H,20,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KKAMGOCBJSBOCS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N2O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10691387
Record name 3'-(Ethylcarbamoyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10691387
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

314.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrobenzoic acid

CAS RN

1261908-14-8
Record name 3'-(Ethylcarbamoyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10691387
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.